2-[5-(3-fluoro-4-methylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]-N~1~-(2-furylmethyl)acetamide

• IUPAC Name: 2-[5-(3-fluoro-4-methylanilino)-7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H19FN6O3/c1-12-5-6-14(9-16(12)21)24-19-23-13(2)8-17-25-26(20(29)27(17)19)11-18(28)22-10-15-4-3-7-30-15/h3-9H,10-11H2,1-2H3,(H,22,28)(H,23,24)
• InChI Key: QSHHCBXZKYXRLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=CC3=NN(C(=O)N32)CC(=O)NCC4=CC=CO4)C)F
• Molecular Formula: C20H19FN6O3
• Molecular Weight: 410.4 g/mol

Description

2-[5-(3-fluoro-4-methylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]-N~1~-(2-furylmethyl)acetamide is a useful research compound. Its molecular formula is C20H19FN6O3 and its molecular weight is 410.409. The purity is usually 95%.
BenchChem offers high-quality 2-[5-(3-fluoro-4-methylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]-N~1~-(2-furylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[5-(3-fluoro-4-methylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]-N~1~-(2-furylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This suggests that the given compound could potentially be used in the treatment of inflammatory conditions.

Anticancer Activity

. This indicates that the compound could potentially be used in cancer treatment.

Antioxidant Activity

. This suggests that the compound could be used in the prevention of diseases caused by oxidative stress.

Antimicrobial Activity

. This suggests that the compound could potentially be used in the treatment of microbial infections.

Antidiabetic Activity

. This suggests that the compound could potentially be used in the treatment of diabetes.

Antimalarial Activity

. This suggests that the compound could potentially be used in the treatment of malaria.

Anticholinesterase Activities

. This suggests that the compound could potentially be used in the treatment of diseases like Alzheimer’s.

Mechanism of Action

Target of Action

It’s known that compounds with similar structures, such as indole derivatives, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Triazole compounds, which share a similar structure, are known to bind readily in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . This interaction with its targets could lead to changes in the cellular processes, resulting in the observed biological effects.

Biochemical Pathways

Compounds with similar structures, such as indole and triazole derivatives, are known to interact with a variety of enzymes and receptors, affecting multiple biochemical pathways .

Result of Action

Compounds with similar structures, such as indole and triazole derivatives, have been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .